1-methyl-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-methyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyrazole-3-carboxamide
• InChI: InChI=1S/C16H17N5O5/c1-21-6-5-10(20-21)14(22)17-16-19-18-15(26-16)9-7-11(23-2)13(25-4)12(8-9)24-3/h5-8H,1-4H3,(H,17,19,22)
• InChI Key: GOMNGGMTOGROMH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)NC2=NN=C(O2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C16H17N5O5
• Molecular Weight: 359.34 g/mol

Description

1-methyl-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C16H17N5O5 and its molecular weight is 359.342. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitubercular Activities

Several synthesized pyrazole and oxadiazole derivatives have been evaluated for their antimicrobial activities. For instance, novel pyrazole integrated 1,3,4-oxadiazoles have shown potent to weak antimicrobial activity, with some compounds exhibiting effectiveness as antimicrobial agents (Ningaiah et al., 2014). Additionally, new N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives have been synthesized and screened for antitubercular activities, identifying promising lead molecules with significant activities against Mycobacterium tuberculosis (Nayak et al., 2016).

Anticancer Evaluation

Compounds related to the queried chemical structure have been explored for their anticancer properties. For example, a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been synthesized and evaluated for anticancer activity, showing moderate to excellent efficacy against various cancer cell lines (Ravinaik et al., 2021).

Structural Characterization and Synthesis

The structural characterization and synthesis processes of compounds with pyrazole, oxadiazole, and carboxamide groups have been extensively studied. For instance, the synthesis and X-ray crystal structure of a novel pyrazole derivative have been detailed, providing insights into molecular interactions and potential applications in material science and drug design (Kumara et al., 2018).